Environmentally benign decomposition of potassium nitrate on zeolites

PhysChemComm Pub Date: DOI: 10.1039/A902666E

Abstract

Due to the interaction with support, KNO3 loaded on zeolite NaY began to decompose near 513 K, much lower than that unsupported. Through a special redox process, moreover, the KNO3 can be mainly decomposed at 673 K while the liberation of NOx is suppressed more than 90%.

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